Cas no 62561-75-5 (H-D-Phe(4-I)-OH)

H-d-phe (4-i) -oh is a phenylalanine derivative

H-D-Phe(4-I)-OH structure

Product Name:H-D-Phe(4-I)-OH

CAS No:62561-75-5

Molecular Formula:C₉H₁₀INO₂

Molecular Weight:291.0857

MDL:MFCD00063067

CID:57880

PubChem ID:24857717

H-D-Phe(4-I)-OH Properties

Names and Identifiers

- 4-Iodo-D-phenylalanine
- p-Iodo-D-phenylalanine
- D-4-Iodophe
- D-4-Iodophenylalanine
- H-D-Phe(4-I)-OH
- H-p-Iodo-D-Phe-OH
- L-Phe(4-I)-OH
- 4-IODO-PHE-OH
- H-p-I-L-Phe-OH
- H-P-IODO-L-PHE-OH
- H-P-IODO-PHE-OH
- L-4-IODOPHE
- L-4-Iodo-phe-OH
- p-iodophenylalanine
- RARECHEM BK PT 0163
- d-phe(4-i)-oh
- (R)-2-amino-3-(4-iodophenyl)propanoic acid
- (2R)-2-amino-3-(4-iodophenyl)propanoic acid
- d-4-iodo phenylalanine
- (d)-4-iodophenyl alanine
- D-Phenylalanine, 4-iodo-
- D-4-Iodophenylalanine;H-D-Phe(4-I)-OH
- H-Phe(4-I)-OH
- IOY
- D-p-Iodophenylalanine
- 4-IODO-D-PHENYL ALANINE
- PZNQZSRPDOEBMS-MRVPVSSYSA-
- SR-01000883987
- BRD-K66664625-001-01-2
- (2R)-2-azaniumyl-3-(4-bromophenyl)propanoate
- SCHEMBL44620
- HY-W011472
- CHEMBL1233638
- 62561-75-5
- AM83377
- DS-16181
- AKOS016842993
- DB04713
- PZNQZSRPDOEBMS-MRVPVSSYSA-N
- Z1269112635
- para-iodo-d-phenylalanine
- SR-01000883987-1
- MFCD00063067
- AC-5859
- Q27095455
- (r)-2-amino-3-(4-iodo-phenyl)-propionic acid
- EN300-1168710
- CHEBI:43422
- CS-W012188
- p-Iodo-D-phenylalanine, 97%
- J-300410
- P-IODO-D-PHENYLALANINE
- 4-iodo-d-phenylalanine
- h-d-phe(4-i)-oh
- d-4-iodophe
- DB-038269
- h-p-iodo-d-phe-oh
- +Expand
- MDL： MFCD00063067
- InChIKey： PZNQZSRPDOEBMS-MRVPVSSYSA-N
- Inchi： 1S/C9H10INO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
- SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])[C@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

Exact Mass: 290.97600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 290.97563g/mol
Heavy Atom Count: 13
Complexity: 179
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.9
Surface Charge: 0
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: 1.94590
PSA: 63.32000
Boiling Point: 366.8℃ at 760 mmHg
Melting Point: 251 °C (dec.) (lit.)
Color/Form: Solid
Solubility: Not available
Sensitiveness: Light Sensitive
Optical Activity: [α]25/D −22°, c = 1 in 1 N HCl: ethanol, 1:1
Density: 1.6914 (estimate)

H-D-Phe(4-I)-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003U93-1g	H-D-Phe(4-I)-OH	62561-75-5		1g	$101.00	2024-04-22
A2B Chem LLC	AB78375-1g	(2R)-2-amino-3-(4-iodophenyl)propanoic acid	62561-75-5	97%	1g	$18.00	2024-04-19
AAPPTec	UHF222-1g	H-D-Phe(4-I)-OH	62561-75-5		1g	$50.00	2024-07-19
Aaron	AR003UHF-1g	H-D-Phe(4-I)-OH	62561-75-5	98%	1g	$8.00
abcr	AB169090-5g	(D)-4-Iodophenyl alanine, 95% (H-D-Phe(4-I)-OH); .	62561-75-5	95%	5g	€104.90
AstaTech	59301-5/G	D-4-IODOPHENYLALANINE	62561-75-5	95%	5/G	$38	2022-06-01
Chemenu	CM100668-25g	D-4-Iodophenylalanine	62561-75-5	95%	25g	$204
Crysdot LLC	CD21005037-100g	H-D-Phe(4-I)-OH	62561-75-5	95+%	100g	$662	2024-07-18
Enamine	EN300-1168710-0.05g	(2R)-2-amino-3-(4-iodophenyl)propanoic acid	62561-75-5	95%	0.05g	$19.0
eNovation Chemicals LLC	D518627-1g	H-D-Phe(4-I)-OH	62561-75-5	97%	1g	$215	2022-09-06

H-D-Phe(4-I)-OH Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:62561-75-5)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:62561-75-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:62561-75-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

H-D-Phe(4-I)-OH Related Literature

1. Prediction of the structure of a silk-like protein in oligomeric states using explicit and implicit solvent models

Soft Matter, 2014,10, 5362-5374
2. High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†

Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
3. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
4. Communication. Temperature compensation of a surface acoustic wave sensor using an integral temperature sensor

Analyst, 1989,114, 1163-1165
5. Trace determination of hydroxyaromatic compounds in dyestuffs using cloud point preconcentration

Analyst, 1998,123, 1535-1539
6. Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†

Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
7. A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature†

Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
8. Computational identification of natural product inhibitors against EGFR double mutant (T790M/L858R) by integrating ADMET, machine learning, molecular docking and a dynamics approach†

Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
9. Inside front cover

CrystEngComm, 2014,16, 502-502
10. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683

Related Categories

Other Chemical Reagents

62561-75-5 (H-D-Phe(4-I)-OH) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:62561-75-5)H-D-Phe(4-I)-OH

Purity:99%/99%/99%

Quantity:100g/10g/50g

Price($):845.0/154.0/352.0